Cas no 2413441-24-2 (5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene)

5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring a bromo, fluoro, isopropoxy, and trifluoromethyl substituent on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The presence of both electron-withdrawing (fluoro, trifluoromethyl) and electron-donating (isopropoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The bromo substituent further facilitates derivatization, while the trifluoromethyl group improves metabolic stability in bioactive molecules. This compound is well-suited for applications in medicinal chemistry and material science due to its structural versatility and synthetic utility.

5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene structure

2413441-24-2 structure

Product Name:5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene

CAS No:2413441-24-2

MF:C₁₀H₉BrF₄O

MW:301.075476408005

CID:5075360

Update Time:2025-05-21

5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene
- AT21271
- Inchi： 1S/C10H9BrF4O/c1-5(2)16-9-7(10(13,14)15)3-6(11)4-8(9)12/h3-5H,1-2H3
- InChI Key： AQUAEZPUVWOROQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C(F)(F)F)C=1)OC(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 231
XLogP3: 4.4
Topological Polar Surface Area: 9.2

5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021QCK-1g	5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene	2413441-24-2	95%	1g	$302.00	2025-02-12
Aaron	AR021QCK-5g	5-Bromo-1-fluoro-2-isopropoxy-3-(trifluoromethyl)benzene	2413441-24-2	95%	5g	$906.00	2025-02-12